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Compound of Interest

Compound Name: 4-Amino-1-Cbz-azepane

Cat. No.: B1372759 Get Quote

For Immediate Use by Laboratory Professionals

In the landscape of pharmaceutical research and development, the synthesis of novel

molecules is a daily pursuit. Among these, functionalized heterocyclic compounds like 4-
Amino-1-Cbz-azepane (CAS: 885966-14-3) are crucial building blocks. While this compound

holds significant potential, a comprehensive, publicly available Safety Data Sheet (SDS) is not

readily accessible. This guide, therefore, serves as an essential operational directive, providing

a robust framework for its safe handling, storage, and disposal. The recommendations herein

are grounded in the known hazards of structurally analogous compounds, particularly its tert-

butyl carbamate (Boc)-protected counterpart, and established principles of laboratory safety.

Hazard Analysis: A Profile of Precaution
Given the absence of a specific SDS, we must infer the potential hazards of 4-Amino-1-Cbz-
azepane from its structural components: the azepane ring and the carbamate-protected amine.

The parent azepane ring is known to be corrosive and toxic.[1] Safety data for the closely

related (R)-tert-butyl 4-aminoazepane-1-carboxylate indicates that it causes skin irritation,

serious eye irritation, and may cause respiratory irritation.[2] It is therefore prudent to handle 4-
Amino-1-Cbz-azepane with the assumption that it possesses similar hazardous properties.

Inferred Hazard Statements:

H315: Causes skin irritation.[2][3]
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H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[2][3]

Personal Protective Equipment (PPE): Your First
Line of Defense
A multi-layered approach to PPE is mandatory when handling 4-Amino-1-Cbz-azepane to

mitigate risks of dermal, ocular, and respiratory exposure.

Core PPE Requirements
PPE Component Specifications Rationale

Hand Protection
Chemical-resistant nitrile or

neoprene gloves.

To prevent skin contact and

subsequent irritation.[2]

Eye Protection
Safety goggles with side

shields or a full-face shield.

To protect against splashes

that can cause serious eye

irritation.[2]

Body Protection
A flame-resistant laboratory

coat.

To protect skin and personal

clothing from contamination.[4]

Respiratory Protection
Use in a well-ventilated area or

a chemical fume hood.

To prevent inhalation of dust or

aerosols that may cause

respiratory irritation.[2]

Procedural Guidance for Safe Handling and
Operations
Adherence to meticulous handling procedures is paramount to ensuring a safe laboratory

environment.

Workflow for Handling 4-Amino-1-Cbz-azepane
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Preparation

Handling

Post-Handling

Designate a specific handling area
(e.g., chemical fume hood).

Assemble all required PPE.

Inspect PPE for integrity.

Don PPE in the correct sequence.

Weigh and handle the compound
within the designated area.

Clean spills immediately.

Doff PPE carefully to avoid
self-contamination.

Wash hands thoroughly
with soap and water.

Dispose of waste in a labeled,
sealed container.

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 4-Amino-1-Cbz-azepane.
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Step-by-Step Handling Protocol
Preparation:

Designate a specific area for handling, preferably within a certified chemical fume hood to

minimize inhalation exposure.[2]

Assemble all necessary PPE as outlined in the table above.

Inspect gloves for any signs of degradation or punctures before use.

Handling:

Don PPE in the following order: lab coat, safety goggles, and then gloves.

When weighing or transferring the solid compound, use techniques that minimize dust

generation.

Avoid contact with skin, eyes, and clothing.[2]

In case of a spill, immediately alert others in the vicinity. Contain the spill with an inert

absorbent material (e.g., vermiculite or sand), and carefully scoop it into a designated

hazardous waste container.[4] Decontaminate the area with a suitable solvent, followed by

soap and water. All cleanup materials should be disposed of as hazardous waste.

Post-Handling:

After handling, carefully doff PPE to prevent cross-contamination. Remove gloves first,

followed by the lab coat and safety goggles.

Wash hands thoroughly with soap and water.

Ensure all containers of 4-Amino-1-Cbz-azepane are tightly sealed and stored in a cool,

dry, and well-ventilated area away from incompatible materials.

Emergency Response: Preparedness is Key
In the event of an exposure, immediate and appropriate action is critical.
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Skin Contact: Immediately wash the affected area with plenty of soap and water.[2] If skin

irritation persists, seek medical attention.[2] Remove and launder contaminated clothing

before reuse.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2] Seek immediate medical attention.[2]

Inhalation: Move the individual to fresh air. If they are not breathing, provide artificial

respiration. If breathing is difficult, administer oxygen. Seek medical attention.[2]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them a small amount of water to drink. Seek immediate medical attention.

Disposal Plan: Environmental Responsibility
The disposal of 4-Amino-1-Cbz-azepane and its contaminated waste must be handled with the

utmost care to prevent environmental contamination.

Waste Management Protocol
Caption: Waste Disposal Workflow for 4-Amino-1-Cbz-azepane.

Waste Segregation: All materials contaminated with 4-Amino-1-Cbz-azepane, including

disposable PPE, absorbent materials from spills, and empty containers, must be collected as

hazardous waste.[4]

Containerization: Use a dedicated, leak-proof, and clearly labeled container for all waste.

The label should include "Hazardous Waste," the full chemical name "4-Amino-1-Cbz-
azepane," and a clear indication of the associated hazards (skin and eye irritant).[4]

Storage: Store the sealed waste container in a designated and secure satellite accumulation

area, away from incompatible chemicals.[4]

Final Disposal: The disposal of this chemical waste must be conducted through a licensed

and reputable hazardous waste disposal company.[4] High-temperature incineration is often

the preferred method for organic compounds of this nature.[4] Under no circumstances

should this compound be disposed of down the drain or in regular solid waste.[4]
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By adhering to these rigorous safety and handling protocols, researchers can confidently and

safely utilize 4-Amino-1-Cbz-azepane in their critical work, ensuring both personal safety and

environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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